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Compound of Interest

Compound Name: Titanium nitride

Cat. No.: B7802178

Titanium Nitride (TiN) and Titanium Aluminum Nitride (TiAIN) are two of the most prevalent
hard coatings utilized in demanding applications to enhance the surface properties of tools and
components. Both are typically applied using Physical Vapor Deposition (PVD) techniques.
While TiN has long been the industry standard, the addition of aluminum to form TIAIN results
in significant enhancements to certain mechanical properties, particularly at elevated
temperatures. This guide provides an objective comparison of their mechanical performance,
supported by experimental data, to assist researchers and professionals in selecting the
appropriate coating for their specific applications.

Quantitative Performance Data

The mechanical properties of TiN and TiAIN coatings are highly dependent on the deposition
parameters, substrate material, and the specific testing conditions. However, a general
comparison based on numerous studies reveals distinct performance characteristics.
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Mechanical Titanium Nitride Titanium Aluminum .
] o ) Key Insights

Property (TiN) Nitride (TiAIN)
TiAIN consistently
demonstrates higher
hardness due to the

22 - 31 GPa (2100 - 29 - 35 GPa (2800 - solid-solution
Hardness

2500 HV)[1][2][3]

3500 HV)[2][3] strengthening effect of
aluminum atoms,
resulting in a denser

crystal structure.

Adhesion Strength

~2.0 GPa (tensile
adhesion)[4][5][6]

TiN often exhibits
superior adhesion to
various substrates.[4]
[51[6][7] However,

adhesion can be

< 1.5 GPa (tensile

adhesion)[4][5][6]
improved in TIAIN
systems with the use

of interlayers.[8]

Scratch Resistance

Critical Load: ~3.8
kg[2]

TiAIN shows slightly
Critical Load: ~4.0 better resistance to
kg[2] scratching in some

direct comparisons.[2]

The coefficient of
friction is comparable,
though some studies
report TiAIN is higher,

Coefficient of Friction 0.4 - 0.65[9] 0.3-0.5 ] ]
especially with
increased humidity
due to tribochemical
reactions.[10][11]
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TiAIN's advantage in
wear resistance
becomes more

Superior impact wear )
pronounced at high

Superior abrasive resistance and
] ] speeds and
Wear Resistance wear resistance.[10] performance at long
o ] temperatures due to
[11] sliding distances.[10] )
the formation of a
[11][12] .
stable, protective
alumina (Al20s) layer.
[12]
The addition of
aluminum significantly
enhances thermal
N stability and high-
Thermal Stability ~600°C[1] ~800 - 900°CJ[1]

temperature oxidation
resistance, a key
advantage for high-

speed machining.

Experimental Protocols

The data presented is derived from a variety of standardized experimental methodologies
designed to characterize thin films and hard coatings.

1. Coating Deposition:

e Method: The most common techniques are Physical Vapor Deposition (PVD) processes,
including Cathodic Arc Evaporation (CAE-PVD), magnetron sputtering, and Arc lon Plating
(AIP).[2][10][11][12][13]

e Substrates: A range of materials are used, such as High-Speed Steel (HSS), WC-Co, various
tool steels (e.g., SKD 11, AISI D2), and titanium alloys (e.g., Ti6Al4V).[2][4][5][6][10][11][12]
[13]

e Pre-treatment: Substrates typically undergo a cleaning and etching process (e.g., Ar-ion
etching) to ensure proper adhesion.[8] Often, a metallic interlayer like pure Titanium (Ti) is
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deposited first to improve the coating's bond to the substrate.[8]
. Hardness Measurement:

Technique: Nanoindentation or microhardness testing (e.g., Vickers) is employed. A diamond
indenter is pressed into the coating surface with a specific load, and the hardness is
calculated based on the size of the resulting impression.[7][10][13]

. Adhesion and Wear Evaluation:

Scratch Test: This is a primary method for assessing adhesion. A diamond stylus is drawn
across the coated surface with a progressively increasing load. The critical loads (Lc) at
which coating failures like cracking or delamination occur are recorded, often detected by
acoustic emission sensors.[2][7]

Ball-on-Disc Tribometer: This test is used to determine both the coefficient of friction and the
wear rate. A ball (e.g., Alz0s3 or SiC) is slid against the rotating coated disc at a set speed
and load for a specified distance.[12][14] The volume of material lost from the resulting wear
track is then measured to calculate the wear rate.

Impact Test: To assess resistance to mechanical shock, repeated impacts are applied to the
coating surface, and the resulting damage is evaluated.[10][11]

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the comparative evaluation of TiN and
TiAIN coatings.
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Caption: Experimental workflow for comparing TiN and TiAIN coatings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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